methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 1-(2-fluorophenyl)-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H11FN2O2/c1-8-9(12(16)17-2)7-14-15(8)11-6-4-3-5-10(11)13/h3-7H,1-2H3
• InChI Key: XDLUTUUUITVUPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2F)C(=O)OC
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol

Description

Methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate, also known as FMPP, is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has also been investigated for its analgesic, anti-inflammatory, and anticonvulsant properties.

Mechanism of Action

The mechanism of action of methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAA receptor. This results in an increase in the binding affinity of GABA to the receptor, leading to enhanced inhibitory neurotransmission. methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory.
Biochemical and Physiological Effects:
methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has been shown to have several biochemical and physiological effects. It increases the levels of GABA in the brain, leading to enhanced inhibitory neurotransmission. methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate also increases the levels of acetylcholine in the brain, which is involved in learning and memory. Additionally, methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has been shown to have antioxidant properties, protecting neurons from oxidative damage.

Advantages and Limitations for Lab Experiments

Methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its purity and yield can be improved by recrystallization. methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate is also stable under normal laboratory conditions. However, methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate has some limitations for lab experiments. It is toxic at high doses, and its effects on human subjects are not well understood.

Future Directions

There are several future directions for the study of methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate. One direction is to investigate its potential applications in the treatment of neurodegenerative disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, future studies could investigate the effects of methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate on different animal models and human subjects to better understand its pharmacokinetics and pharmacodynamics. Finally, methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate could be used as a starting point for the development of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate involves the reaction of 2-fluorobenzaldehyde with 4-methyl-1H-pyrazole-5-carboxylic acid in the presence of a catalyst. The resulting product is then methylated using dimethyl sulfate to obtain methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate. The purity and yield of methyl 1-(2-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate can be improved by recrystallization.